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Compound of Interest

Compound Name: 2,2-Dimethylglutaric anhydride

CAS No.: 2938-48-9

Cat. No.: B1584545

Get Quote

Executive Summary & Chemical Profile[1][2]
2,2-Dimethylglutaric anhydride (DMGA) is a specialized cyclic anhydride used primarily as a

derivatizing agent and a building block in the synthesis of high-molecular-weight polyesters and

pharmaceutical intermediates (e.g., for hereditary tyrosinemia treatments).

While chemically related to glutaric anhydride, DMGA presents a unique operational challenge:

a melting point (~37–38°C) that aligns almost perfectly with human body temperature. This

physical property, combined with its moisture sensitivity, creates a "thermal tightrope" for

handlers. Improper handling leads to two specific failure modes:

Thermal Fusion: Handling vials with bare hands causes the powder to fuse into a solid,

intractable mass.

Hydrolysis: Condensation on cold surfaces (upon removal from storage) rapidly hydrolyzes

the anhydride to 2,2-dimethylglutaric acid.

Physicochemical Data Table
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Property Value Critical Operational Note

CAS Number 2938-48-9
Distinct from Glutaric

Anhydride (108-55-4)

Molecular Formula C₇H₁₀O₃ MW: 142.15 g/mol

Physical State White crystalline powder/lump Melting Point: 37–42°C (Lit.)

Boiling Point 270°C (at 760 mmHg) 175–180°C (at 60 mmHg)

Solubility CHCl₃, EtOAc, THF
Hydrolyzes in water/aqueous

buffers

Reactivity Electrophilic
Reacts with nucleophiles (R-

OH, R-NH₂)

Stability Mechanics: The Thorpe-Ingold Effect
To handle DMGA effectively, one must understand the thermodynamic forces at play. The

presence of the gem-dimethyl group at the

-position exerts a profound structural influence known as the Thorpe-Ingold Effect (or gem-
dimethyl effect).[1]

Mechanistic Insight[2][4][5]
Cyclization Favorability: The bulky methyl groups compress the internal bond angle of the

carbon chain, bringing the terminal carboxyl groups of the corresponding diacid closer

together. This makes the formation (cyclization) of DMGA from 2,2-dimethylglutaric acid

thermodynamically more favorable than the formation of unsubstituted glutaric anhydride.

Hydrolysis Resistance: Conversely, during hydrolysis, the gem-dimethyl group provides

steric hindrance to the incoming nucleophile (water), theoretically slowing the rate of

hydrolysis compared to the linear analog. However, this does not render it stable in air;

atmospheric moisture will still degrade the surface layer, forming a "crust" of diacid that alters

stoichiometry.

Diagram 1: Hydrolysis & Degradation Pathway
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This diagram illustrates the equilibrium and the steric influence of the methyl groups.

Figure 1: Hydrolysis pathway. The gem-dimethyl group hinders nucleophilic attack (Blue) but favors re-cyclization (Green).
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Storage Protocols
Proper storage is a defense against both entropy (fusion) and chemistry (hydrolysis).

The "Cold-Dry" Paradox
Storing DMGA at low temperatures prevents fusion but invites condensation. Storing it at room

temperature prevents condensation but risks fusion if the ambient temperature spikes (e.g.,

HVAC failure, hot summer days).

Recommended Protocol: The Inert Cold Chain

Primary Container: Glass vial with a Teflon-lined screw cap.

Secondary Containment: Sealed desiccator or a jar containing active desiccant (e.g., Drierite

or Silica Gel) and an oxygen scavenger sachet.

Temperature:Refrigerator (2°C to 8°C).

Note: While <15°C is required, standard 4°C fridges are ideal. Freezers (-20°C) are

unnecessary and increase the risk of condensation upon thawing.

Atmosphere: Backfill the secondary container with dry Argon or Nitrogen before sealing.

Argon is preferred as it is heavier than air and blankets the solid.
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Handling & Operational Workflows
This section details the specific steps to avoid the "Thermal Tightrope" failure modes.

Diagram 2: The "Thermal Tightrope" Workflow
A decision tree for safe handling.

Figure 2: Handling workflow preventing condensation (Acclimation) and thermal fusion (Cool Block/Tongs).
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Step-by-Step Handling Protocol
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1. Acclimation (Critical Step)

Remove the secondary container (desiccator/jar) from the refrigerator.

DO NOT OPEN the jar immediately.

Allow the entire system to equilibrate to room temperature for 30–60 minutes.

Why? Opening a cold jar introduces warm, moist lab air, which instantly condenses on the

cold anhydride crystals, initiating hydrolysis.

2. Thermal Isolation

The "No-Touch" Rule: Never hold the vial directly with gloved hands for more than a few

seconds. Body heat transfers rapidly through nitrile gloves.

Tools: Use a foam vial holder, a clamp, or forceps to move the vial.

Weighing: If the lab is warm (>25°C), place the weighing boat on a cool surface (not ice,

which causes condensation, but a pre-cooled metal block wiped dry).

3. Quality Verification (Self-Validating System) Before committing the reagent to a high-value

synthesis, perform a visual and physical check:

Visual: The material should be a free-flowing powder or defined crystals. If it looks "wet,"

"clumped," or "glassy," it has likely hydrolyzed or fused.

Melting Point Check: A rapid capillary MP test is the gold standard.

Pass: Sharp melt between 37–40°C.

Fail: Broad melting range starting below 35°C (indicates acid impurity).

4. Reaction Setup

Dissolve the anhydride in anhydrous solvent (DCM, THF, or DMF) immediately after

weighing.
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If using as a stock solution, dry the solvent over molecular sieves (3Å) beforehand.

Emergency Response & Waste Disposal
Spills

Solid Spill: Sweep up gently to avoid dust generation. Do not use a wet mop.

Decontamination: Wash the area with a dilute solution of Sodium Bicarbonate (NaHCO₃) or

Sodium Carbonate (Na₂CO₃) to neutralize any hydrolyzed acid residues.

Waste Disposal
DMGA does not have a specific EPA P- or U-list code, but it is regulated as a hazardous

organic substance.

Classification: Hazardous Chemical Waste (Irritant).

Disposal Code: Generally falls under D002 (Corrosivity) if in solution with low pH, or non-

specific organic waste codes depending on the solvent.

Method: Dissolve in a combustible solvent and incinerate in a chemical incinerator equipped

with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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